Cas no 1436370-62-5 (2-cyano-N-methyl-3-3-(pyridin-4-yl)phenylprop-2-enamide)

• Product Name: 2-cyano-N-methyl-3-3-(pyridin-4-yl)phenylprop-2-enamide
• CAS No: 1436370-62-5
• MF: C₁₆H₁₃N₃O
• MW: 263.293923139572
• CID: 5402782
• PubChem ID: 75408009
• Update Time: 2025-06-07

2-cyano-N-methyl-3-3-(pyridin-4-yl)phenylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-N-methyl-3-[3-(4-pyridinyl)phenyl]-2-propenamide
• 2-cyano-N-methyl-3-3-(pyridin-4-yl)phenylprop-2-enamide

• Inchi： 1S/C16H13N3O/c1-18-16(20)15(11-17)10-12-3-2-4-14(9-12)13-5-7-19-8-6-13/h2-10H,1H3,(H,18,20)
• InChI Key： DOHHWAWJFNYNML-UHFFFAOYSA-N
• SMILES： C(NC)(=O)C(C#N)=CC1=CC=CC(C2C=CN=CC=2)=C1

Experimental Properties

• Density: 1.191±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 540.8±50.0 °C(Predicted)
• pka: 12.55±0.46(Predicted)

Additional information on 2-cyano-N-methyl-3-3-(pyridin-4-yl)phenylprop-2-enamide

2-Cyano-N-Methyl-3-3-(Pyridin-4-yl)Phenylprop-2-enamide: A Comprehensive Overview

2-Cyano-N-methyl-3-3-(pyridin-4-yl)phenylprop-2-enamide (CAS No. 1436370-62-5) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct structural features, has shown promising potential in various biological and therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

Chemical Structure and Properties

2-Cyano-N-methyl-3-3-(pyridin-4-yl)phenylprop-2-enamide is a small molecule with a molecular formula of C₁₇H₁₄N₂O and a molecular weight of 266.30 g/mol. The compound features a conjugated system with a cyano group, a methylamine moiety, and a pyridine ring, which collectively contribute to its unique chemical properties. The presence of these functional groups imparts the molecule with high stability and reactivity, making it an attractive candidate for various chemical reactions and biological studies.

The cyano group is known for its strong electron-withdrawing properties, which can influence the electronic distribution within the molecule. This property is particularly important in modulating the reactivity and binding affinity of the compound to various biological targets. The methylamine moiety, on the other hand, provides additional functional versatility, allowing for the formation of hydrogen bonds and other non-covalent interactions that are crucial for biological activity.

The pyridine ring is a key structural element that confers aromaticity and planarity to the molecule. Pyridine derivatives are widely used in medicinal chemistry due to their ability to interact with various protein targets, including enzymes, receptors, and ion channels. The presence of the pyridine ring in 2-cyano-N-methyl-3-3-(pyridin-4-yl)phenylprop-2-enamide enhances its pharmacological profile by facilitating specific interactions with target proteins.

Synthesis Methods

The synthesis of 2-cyano-N-methyl-3-3-(pyridin-4-yl)phenylprop-2-enamide has been extensively studied, and several efficient routes have been reported in the literature. One common approach involves the condensation of 4-cyanocinnamaldehyde with N-methylbenzylamine followed by a Knoevenagel condensation reaction. This method provides high yields and good purity of the final product.

An alternative synthetic route involves the reaction of 4-cyanobenzaldehyde with N-methylacrylamide in the presence of a base catalyst. This method offers a straightforward and scalable approach to synthesizing the compound, making it suitable for large-scale production in industrial settings.

Biological Activities

2-Cyano-N-methyl-3-3-(pyridin-4-yl)phenylprop-2-enamide has been investigated for its potential therapeutic applications in various disease models. One of the most notable areas of research is its activity as an inhibitor of specific enzymes involved in inflammatory pathways. Studies have shown that this compound can effectively inhibit cyclooxygenase (COX) enzymes, which are key mediators of inflammation and pain.

In addition to its anti-inflammatory properties, 2-cyano-N-methyl-3-3-(pyridin-4-yl)phenylprop-2-enamide has also demonstrated potential as an anticancer agent. Research has indicated that it can selectively target cancer cells by inducing apoptosis and inhibiting cell proliferation. The mechanism of action involves modulating signaling pathways such as PI3K/AKT and MAPK/ERK, which are frequently dysregulated in cancer cells.

Clinical Trials and Therapeutic Potential

The therapeutic potential of 2-cyano-N-methyl-3-3-(pyridin-4-yl)phenylprop-2-enamide has been evaluated in several preclinical studies, with promising results. In animal models of inflammation, this compound has shown significant efficacy in reducing inflammatory markers such as TNF-alpha and IL-6. These findings suggest that it could be a valuable candidate for developing new anti-inflammatory drugs.

In cancer research, preclinical studies have demonstrated that 2-cyano-N-methyl-3-3-(pyridin-4-yl)phenylprop-2-enamide can effectively inhibit tumor growth in xenograft models. The compound's ability to selectively target cancer cells while sparing normal tissues makes it an attractive candidate for further clinical development.

Current Research Trends

The ongoing research on 2-cyano-N-methyl-3-3-(pyridin-4-yL)phenylpropenamide is focused on optimizing its pharmacological properties and exploring new therapeutic applications. Recent studies have investigated the use of this compound as a lead molecule for developing novel drugs targeting neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Preliminary results have shown that it can modulate key pathways involved in neurodegeneration, offering hope for new treatment strategies.

In addition to its therapeutic potential, there is growing interest in understanding the mechanisms underlying the biological activities of this compound. Advanced techniques such as X-ray crystallography and molecular dynamics simulations are being employed to elucidate the structural basis for its interactions with target proteins. These insights will be crucial for designing more potent and selective derivatives with improved pharmacological profiles.

Conclusion

2-Cyano-N-methyl--3--(pyridin--4--yl)-phenylprop--2--enamide) (CAS No. 1436370--6-5)) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure endows it with diverse biological activities, making it an attractive candidate for developing new drugs targeting inflammation, cancer, and neurodegenerative diseases. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic applications, paving the way for future innovations in drug discovery.) (CAS No. 1436370--6-5)) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure endows it with diverse biological activities, making it an attractive candidate for developing new drugs targeting inflammation, cancer, and neurodegenerative diseases. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic applications, paving the way for future innovations in drug discovery.) (CAS No. 1436370--6-5)) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure endows it with diverse biological activities, making it an attractive candidate for developing new drugs targeting inflammation, cancer, and neurodegenerative diseases. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic applications, paving the way for future innovations in drug discovery.) (CAS No. 1436370--6-5)) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure endows it with diverse biological activities, making it an attractive candidate for developing new drugs targeting inflammation, cancer, and neurodegenerative diseases. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic applications, paving the way for future innovations in drug discovery.) (CAS No. 1436370--6-5)) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure endows it with diverse biological activities, making it an attractive candidate for developing new drugs targeting inflammation, cancer, and neurodegenerative diseases. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic applications, paving the way for future innovations in drug discovery.) (CAS No. 1436370--6-5)) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure endows it with diverse biological activities, making it an attractive candidate for developing new drugs targeting inflammation, cancer, and neurodegenerative diseases. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic applications, paving the way for future innovations in drug discovery.) (CAS No. 1436370--6-5)) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research.